S-(5-chloro-1,3-benzoxazol-2-yl) 4-chlorobenzenecarbothioate

• IUPAC Name: S-(5-chloro-1,3-benzoxazol-2-yl) 4-chlorobenzenecarbothioate
• InChI: InChI=1S/C14H7Cl2NO2S/c15-9-3-1-8(2-4-9)13(18)20-14-17-11-7-10(16)5-6-12(11)19-14/h1-7H
• InChI Key: DVXOWFGUMAUISF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)SC2=NC3=C(O2)C=CC(=C3)Cl)Cl
• Molecular Formula: C14H7Cl2NO2S
• Molecular Weight: 324.2 g/mol

Description

Molecular Structure Analysis

The molecule has a nitrogen atom between 1,3-benzoxazol-2-yl and 5-chloro-1,3-benzoxazol-2-yl groups. For compound 1 there are twelve possible conformers and tautomers.

Scientific Research Applications

Structural Analysis and Coordination Compounds

S-(5-chloro-1,3-benzoxazol-2-yl) 4-chlorobenzenecarbothioate has been synthesized and studied for its structural properties. The molecule exhibits a nitrogen atom between 1,3-benzoxazol-2-yl and 5-chloro-1,3-benzoxazol-2-yl groups. Various conformers and tautomers of the compound have been explored using ab initio calculations. X-ray diffraction analyses have provided insights into its crystal structure in different media, which has implications for coordination chemistry and potential applications in material science (Téllez et al., 2013).

Anticancer and Antimicrobial Applications

Derivatives of S-(5-chloro-1,3-benzoxazol-2-yl) 4-chlorobenzenecarbothioate have shown promise as anticancer agents. Synthesized compounds demonstrated significant antimicrobial, antifungal, and anticancer activities. Molecular docking studies further elucidated their binding affinities to anticancer receptors, providing a foundation for future pharmacological research and drug development (Fathima et al., 2022).

Photonic and Electronic Properties

The electrochemistry and electrogenerated chemiluminescence (ECL) of benzoxazole derivatives, including those similar to S-(5-chloro-1,3-benzoxazol-2-yl) 4-chlorobenzenecarbothioate, have been studied. These compounds are efficient luminophores with high photo-stability, which is significant for applications in photonics and electronics. The effects of various substituents on their electrochemical and ECL properties have been investigated, revealing potential uses in optoelectronic devices (Zhao et al., 2015).